Cas no 873980-17-7 (5-Chloro-2-(ethanesulfonyl)aniline)

• Product Name: 5-Chloro-2-(ethanesulfonyl)aniline
• CAS No: 873980-17-7
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 2107708
• PubChem ID: 24696701
• Update Time: 2025-06-08

5-Chloro-2-(ethanesulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(ethylsulfonyl)Benzenamine
• 5-chloro-2-(ethanesulfonyl)aniline
• 5-chloro-2-ethylsulfonylaniline
• LSXGJBQAKLPYKD-UHFFFAOYSA-N
• 5-chloro-2-ethanesulfonyl-phenylamine
• NE44025
• 5-Chloro-2-(ethanesulfonyl)aniline

• Inchi： 1S/C8H10ClNO2S/c1-2-13(11,12)8-4-3-6(9)5-7(8)10/h3-5H,2,10H2,1H3
• InChI Key： LSXGJBQAKLPYKD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)S(CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 2.5
• Topological Polar Surface Area: 68.5

Additional information on 5-Chloro-2-(ethanesulfonyl)aniline

Comprehensive Overview of 5-Chloro-2-(ethanesulfonyl)aniline (CAS No. 873980-17-7): Properties, Applications, and Industry Insights

5-Chloro-2-(ethanesulfonyl)aniline (CAS No. 873980-17-7) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceutical and agrochemical research. This sulfonamide derivative features a chloro-substituted aniline core coupled with an ethanesulfonyl group, making it a valuable intermediate in synthetic chemistry. With the growing demand for high-purity chemical intermediates, this compound has garnered significant attention from researchers exploring novel drug candidates and crop protection agents.

The molecular formula C₈H₁₀ClNO₂S and precise structural configuration of 5-Chloro-2-(ethanesulfonyl)aniline contribute to its reactivity in cross-coupling reactions and nucleophilic substitutions. Recent studies highlight its role in developing selective enzyme inhibitors, particularly in kinase-targeted therapies—a hot topic in precision medicine discussions. The compound's sulfonyl moiety enhances hydrogen bonding capacity, a property increasingly exploited in computational drug design workflows using AI-assisted molecular docking simulations.

In agrochemical applications, 873980-17-7 demonstrates potential as a building block for next-generation fungicides, aligning with the global push for sustainable agriculture solutions. Its chlorine substitution pattern mirrors bioactive structures found in commercial plant disease controllers, sparking interest among formulation chemists. Analytical data from HPLC and GC-MS studies confirm the compound's stability under standard storage conditions, addressing frequent industry queries about chemical shelf life optimization.

Manufacturing processes for 5-Chloro-2-(ethanesulfonyl)aniline typically involve controlled sulfonation of 5-chloro-2-nitrobenzene followed by reduction, with yields exceeding 85% in optimized protocols. The synthetic community actively discusses green chemistry adaptations for this pathway, including catalytic reductions and solvent recovery systems—topics trending in environmentally conscious synthesis forums. Regulatory-compliant production facilities now employ continuous flow chemistry techniques to enhance reproducibility, a practice gaining traction per recent pharmaceutical manufacturing trends.

Spectroscopic characterization reveals distinctive NMR signals for this compound: ¹H NMR (400 MHz, DMSO-d₆) displays a singlet at δ 7.85 ppm for the aromatic proton adjacent to the sulfonyl group, while the ethyl group appears as a quartet (δ 3.45 ppm) and triplet (δ 1.25 ppm). These spectral fingerprints assist in quality control verification, a critical concern for buyers sourcing research-grade chemicals. Mass spectrometry analysis shows the characteristic [M+H]⁺ peak at m/z 220.02, enabling precise identification in complex mixtures.

Market analysts note rising procurement of 873980-17-7 by contract research organizations developing targeted cancer therapies, reflecting broader industry shifts toward personalized medicine approaches. The compound's compatibility with palladium-catalyzed amination reactions makes it particularly valuable for constructing diverse compound libraries in high-throughput screening campaigns. Such applications dominate recent patent filings, with innovation clusters emerging in biotech hubs across North America and Asia-Pacific regions.

Handling protocols emphasize standard laboratory precautions for sulfonamide compounds, including PPE usage and proper ventilation—topics frequently searched by laboratory safety officers. Thermal analysis data (DSC) indicates decomposition above 215°C, informing appropriate chemical storage guidelines. The compound's low volatility (vapor pressure <0.01 mmHg at 25°C) and moderate water solubility (1.2 g/L at 20°C) make it suitable for various industrial-scale processes without requiring specialized containment.

Emerging research explores the derivatization of 5-Chloro-2-(ethanesulfonyl)aniline into fluorescent probes for biological imaging, leveraging its inherent photostability. This application aligns with the explosive growth in diagnostic reagent development, particularly for real-time cellular assays. Computational studies predict favorable ADME properties for derivatives, positioning this scaffold as promising for medicinal chemistry optimization projects—a subject generating substantial academic publication activity.

Global suppliers have optimized packaging solutions for 873980-17-7, offering amber glass bottles with argon sparging to address stability concerns raised in chemical logistics discussions. Certificate of Analysis documentation now routinely includes residual solvent profiles and heavy metal content data, responding to stringent quality assurance requirements from pharmaceutical clients. Current pricing trends reflect increased demand from specialty chemical distributors servicing the drug discovery sector.

Future prospects for this compound include potential applications in electronic materials, where sulfonamide-containing molecules show promise as organic semiconductors. Research consortiums are investigating its incorporation into supramolecular architectures for sensor development, tapping into the materials science innovation pipeline. These multidisciplinary applications ensure 5-Chloro-2-(ethanesulfonyl)aniline will remain relevant across chemical industries as development of multifunctional intermediates continues to evolve.